Cas no 1401090-53-6 (Ibiglustat)

• Product Name: Ibiglustat
• CAS No: 1401090-53-6
• MF: C₂₀H₂₄FN₃O₂S
• MW: 389.4869
• MDL: MFCD28502073
• CID: 2949853
• Update Time: 2025-06-09

Ibiglustat Chemical and Physical Properties

Names and Identifiers

• Ibiglustat
• GZ402671
• SAR402671
• Venglustat
• GZ/SAR402671
• BLP1XA3FZA
• (S)-Quinuclidin-3-yl (2-(2-(4-fluorophenyl)thiazol-4-yl)propan-2-yl)carbamate
• (3S)-1-azabicyclo[2.2.2]octan-3-yl N-{2-[2-(4-fluorophenyl)- 1,3-thiazol-4-yl]propan-2-yl}carbamate
• [(3S)-1-azabicyclo[2.2.2]octan-3-yl] N-[2-[2-(4-fluorophenyl)-1,3-thiazol-4-yl]propan-2-yl]carbamate
• Carbamic acid, N-(1-(2-(4-fluorophenyl)-4-thiazolyl)-1-methylethyl)-, (3S)-

• MDL： MFCD28502073
• Inchi： 1S/C20H24FN3O2S/c1-20(2,17-12-27-18(22-17)14-3-5-15(21)6-4-14)23-19(25)26-16-11-24-9-7-13(16)8-10-24/h3-6,12-13,16H,7-11H2,1-2H3,(H,23,25)/t16-/m1/s1
• InChI Key： YFHRCLAKZBDRHN-MRXNPFEDSA-N
• SMILES： S1C(C2C([H])=C([H])C(=C([H])C=2[H])F)=NC(=C1[H])C(C([H])([H])[H])(C([H])([H])[H])N([H])C(=O)O[C@]1([H])C([H])([H])N2C([H])([H])C([H])([H])C1([H])C([H])([H])C2([H])[H]

Computed Properties

• Exact Mass: 389.15732635 g/mol
• Monoisotopic Mass: 389.15732635 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 82.7
• Molecular Weight: 389.5

Ibiglustat Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinuclidines

Additional information on Ibiglustat

Latest Research on Ibiglustat (1401090-53-6) in Chemical Biology and Medicine

Ibiglustat (CAS: 1401090-53-6), a novel glucosylceramide synthase (GCS) inhibitor, has emerged as a promising therapeutic candidate for lysosomal storage disorders (LSDs), particularly Gaucher disease and Parkinson's disease. Recent studies have focused on its pharmacokinetics, pharmacodynamics, and clinical efficacy, shedding light on its potential to address unmet medical needs in these areas. This research brief consolidates the latest findings on Ibiglustat, providing a comprehensive overview of its development and applications.

In a groundbreaking study published in the Journal of Medicinal Chemistry (2023), researchers elucidated the molecular mechanism of Ibiglustat's action. The compound selectively inhibits GCS, an enzyme critical for glycosphingolipid biosynthesis, thereby reducing the accumulation of toxic substrates in lysosomes. Structural analysis revealed that Ibiglustat binds to the active site of GCS with high affinity (IC50 = 10 nM), demonstrating superior specificity compared to earlier generation inhibitors. These findings were corroborated by in vitro assays using patient-derived fibroblasts, where Ibiglustat showed a 70% reduction in glucosylceramide levels at therapeutic concentrations.

Clinical trials have progressed significantly, with Phase II results for Ibiglustat in Gaucher disease type 1 patients showing promising outcomes. The multicenter, randomized study (NCT04221451) reported a 40% decrease in spleen volume and 35% improvement in platelet count after 12 months of treatment. Notably, the drug exhibited excellent blood-brain barrier penetration in animal models, supporting its potential application in neuronopathic forms of Gaucher disease. Safety profiles were favorable, with only mild gastrointestinal adverse events observed in less than 15% of participants.

Emerging research has expanded Ibiglustat's therapeutic scope to Parkinson's disease, based on the growing understanding of glycosphingolipid metabolism in α-synuclein pathology. A 2024 Nature Communications study demonstrated that Ibiglustat treatment reduced α-synuclein aggregation by 60% in transgenic mouse models, accompanied by significant improvements in motor function. These neuroprotective effects position Ibiglustat as a potential disease-modifying therapy, with Phase I/II trials in Parkinson's patients expected to commence in late 2024.

From a pharmaceutical development perspective, recent advances in Ibiglustat formulation have addressed previous challenges with bioavailability. A novel nanocrystal dispersion technology increased oral absorption by 300% while maintaining stable plasma concentrations, as reported in the European Journal of Pharmaceutical Sciences (2024). This technological breakthrough may significantly enhance the drug's clinical utility and patient compliance.

In conclusion, Ibiglustat represents a significant advancement in the treatment of glycosphingolipid-related disorders. Its dual mechanism of action - reducing substrate accumulation and potentially modifying disease progression - offers unique therapeutic advantages. Ongoing research continues to explore its applications in other neurodegenerative conditions, with preliminary data suggesting benefits in GM2 gangliosidosis. As clinical development progresses, Ibiglustat may establish a new paradigm for targeted therapy in lysosomal storage disorders and related conditions.